Cas no 221231-67-0 (Lespedezol A2)

Lespedezol A2 structure
Lespedezol A2 structure
Product name:Lespedezol A2
CAS No:221231-67-0
MF:C25H26O5
MW:406.471881657017
CID:260404

Lespedezol A2 Chemical and Physical Properties

Names and Identifiers

    • 6H-Benzofuro[3,2-c][1]benzopyran-3,8,9-triol,10-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
    • 6H-Benzofuro[3,2-c][1]benzopyran-3,8,9-triol,10-[(2E)-3,7-dimethyl-2,6-octadienyl]- (9CI)
    • Lespedezol A2
    • 6H-Benzofuro[3,2-c][1]benzopyran-3,8,9-triol, 10-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
    • 3,8,9-Trihydroxy-10-(3,7-dimethyl-2,6-octadienyl)pterocarpene
    • Inchi: 1S/C25H26O5/c1-14(2)5-4-6-15(3)7-9-18-23(28)21(27)12-19-20-13-29-22-11-16(26)8-10-17(22)24(20)30-25(18)19/h5,7-8,10-12,26-28H,4,6,9,13H2,1-3H3/b15-7+
    • InChI Key: DDKLBJZRUKOEJA-VIZOYTHASA-N
    • SMILES: C1OC2=CC(O)=CC=C2C2OC3=C(C/C=C(\C)/CC/C=C(/C)\C)C(O)=C(O)C=C3C1=2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • XLogP3: 5.013

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